![molecular formula C8H8N2O4 B102972 Dimethyl 2,3-pyrazinedicarboxylate CAS No. 6164-77-8](/img/structure/B102972.png)
Dimethyl 2,3-pyrazinedicarboxylate
Overview
Description
Dimethyl 2,3-pyrazinedicarboxylate, also known as DMPD, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. DMPD is an organic compound that is commonly used as a precursor in the synthesis of various pharmaceuticals, agrochemicals, and functional materials.
Scientific Research Applications
Antimicrobial and Antifungal Properties
- Dimethyl 6-(pyrazine-2-yl)pyridine-3,4-dicarboxylate, as a ligand for copper(ii) and silver(i) complexes, displays antimicrobial potential against bacteria and fungi, including Pseudomonas aeruginosa and Staphylococcus aureus, and Candida species (Andrejević et al., 2023).
Fluorescent and Hydrogen Gas Adsorption Properties
- Pyrazine-2,3-dicarboxylate complexes exhibit strong fluorescent emission and have potential in gas storage applications, displaying antimicrobial activity on studied microorganisms (Günay et al., 2013).
Flavor Precursor Development
- Dimethyl 2,3-pyrazinedicarboxylate derivatives have been used as precursors for flavor development, with investigations into their thermal behavior and pyrolysis products for specific aroma release in foodstuffs and tobacco (Lai et al., 2015).
Structural and Molecular Studies
- Pyrazine-2,3-dicarboxylate and its derivatives have been structurally characterized in molecular adducts and complexes, revealing their three-dimensional network structures and hydrogen bonding interactions (Smith et al., 1995).
Pyrazine Formation Pathways
- Studies on pyrazine formation pathways in sugar-ammonia model systems have identified various pyrazines, including dimethyl derivatives, formed from α-amino carbonyl compounds (Shibamoto & Bernhard, 1977).
Mechanism of Action
Target of Action
Dimethyl 2,3-pyrazinedicarboxylate is a derivative of pyrazinecarboxylic acid . Pyrazine derivatives have been found to exhibit a wide range of biological properties, including antimicrobial and antifungal activities . .
Mode of Action
It’s known that pyrazine derivatives can interact with various biological targets, leading to a range of pharmacological effects .
Biochemical Pathways
Pyrazine derivatives are known to influence a variety of biochemical pathways, contributing to their diverse pharmacological effects .
Result of Action
Pyrazine derivatives are known to have numerous prominent pharmacological effects, including antibacterial activities .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It has been suggested that it may interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It has been suggested that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It has been suggested that it may have long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
It has been suggested that it may have threshold effects and could potentially cause toxic or adverse effects at high doses .
Metabolic Pathways
It has been suggested that it may interact with various enzymes or cofactors, and could potentially affect metabolic flux or metabolite levels .
Transport and Distribution
It has been suggested that it may interact with various transporters or binding proteins, and could potentially affect its localization or accumulation .
Subcellular Localization
It has been suggested that it may be directed to specific compartments or organelles through targeting signals or post-translational modifications .
properties
IUPAC Name |
dimethyl pyrazine-2,3-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4/c1-13-7(11)5-6(8(12)14-2)10-4-3-9-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZCUPFSEDRWYNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC=CN=C1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60361624 | |
Record name | Pyrazine-2,3-dicarboxylic acid dimethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60361624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6164-77-8 | |
Record name | Dimethyl 2,3-pyrazinedicarboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006164778 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyrazine-2,3-dicarboxylic acid dimethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60361624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DIMETHYL 2,3-PYRAZINEDICARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7J30DS4QZR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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